Cas no 98621-77-3 (5-fluoro-2-methyl-1H-Indole-3-carboxylic acid)

• Product Name: 5-fluoro-2-methyl-1H-Indole-3-carboxylic acid
• CAS No: 98621-77-3
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• MDL: MFCD11589422
• CID: 1123608
• PubChem ID: 13536275
• Update Time: 2025-06-23

5-fluoro-2-methyl-1H-Indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methyl-1H-Indole-3-carboxylic acid
• MFCD11589422
• EN300-2732910
• CS-0244189
• IPAYHXNJUDRPLR-UHFFFAOYSA-N
• NS-01852
• Z1198337972
• DTXSID70543191
• 98621-77-3
• AKOS006318867
• 5-fluoro-2-methylindole-3-carboxylic acid
• 5-fluoro-2-methyl-1H-indole-3-carboxylicacid
• SCHEMBL5857601
• FT-0740204
• AT26651
• DB-080555
• ALBB-035481
• 1H-Indole-3-carboxylic acid, 5-fluoro-2-methyl-

• MDL： MFCD11589422
• Inchi： 1S/C10H8FNO2/c1-5-9(10(13)14)7-4-6(11)2-3-8(7)12-5/h2-4,12H,1H3,(H,13,14)
• InChI Key： IPAYHXNJUDRPLR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)O)=C(C)N2

Computed Properties

• Exact Mass: 193.05390666g/mol
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 412.9±40.0 °C at 760 mmHg
• Flash Point: 203.5±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-fluoro-2-methyl-1H-Indole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-fluoro-2-methyl-1H-Indole-3-carboxylic acid

5-Fluoro-2-methyl-1H-Indole-3-carboxylic Acid: An Overview of Its Structure, Properties, and Applications

5-Fluoro-2-methyl-1H-indole-3-carboxylic acid (CAS No. 98621-77-3) is a versatile compound with significant potential in various fields of chemistry and biology. This article provides a comprehensive overview of its structure, physical and chemical properties, synthesis methods, and applications in pharmaceutical and medicinal research.

Structure and Physical Properties: The molecular formula of 5-fluoro-2-methyl-1H-indole-3-carboxylic acid is C₁₀H₈FN₂O₂, with a molecular weight of approximately 209.18 g/mol. The compound features a substituted indole ring with a fluorine atom at the 5-position and a methyl group at the 2-position. The carboxylic acid functional group at the 3-position imparts acidic properties to the molecule, making it useful in various chemical reactions and biological assays.

Synthesis Methods: Several synthetic routes have been developed to produce 5-fluoro-2-methyl-1H-indole-3-carboxylic acid. One common method involves the condensation of 5-fluoroindole with an appropriate aldehyde or ketone, followed by carboxylation. Another approach involves the reaction of 5-fluoroindole with a carboxylic acid derivative, such as an acyl chloride or anhydride. These methods are well-documented in the literature and have been optimized for high yield and purity.

Solubility and Stability: 5-Fluoro-2-methyl-1H-indole-3-carboxylic acid is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is less soluble in water, which can be advantageous for certain applications where controlled solubility is required. The compound is stable under standard laboratory conditions but should be stored away from strong acids, bases, and oxidizing agents to prevent degradation.

Biological Activity: Recent studies have highlighted the biological activity of 5-fluoro-2-methyl-1H-indole-3-carboxylic acid. Research has shown that this compound exhibits anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. Additionally, it has been investigated for its anticancer effects, particularly in inhibiting the growth of certain cancer cell lines. These findings suggest that 5-fluoro-2-methyl-1H-indole-3-carboxylic acid could play a significant role in future pharmaceutical developments.

Mechanism of Action: The biological activity of 5-fluoro-2-methyl-1H-indole-3-carboxylic acid is thought to be mediated through its interaction with specific cellular targets. For instance, its anti-inflammatory effects may be due to its ability to modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. In cancer cells, the compound may interfere with signaling pathways that promote cell proliferation and survival.

Clinical Applications: While still in the early stages of research, 5-fluoro-2-methyl-1H-indole-3-carboxylic acid shows promise as a therapeutic agent. Preclinical studies have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth in animal models. Further clinical trials are needed to evaluate its safety and effectiveness in humans. However, these preliminary results are encouraging and warrant further investigation.

Safety Considerations: As with any chemical compound, proper handling and storage precautions should be observed when working with 5-fluoro-2-methyl-1H-indole-3-carboxylic acid. It is important to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation. Additionally, the compound should be stored in a well-ventilated area away from incompatible substances.

FUTURE RESEARCH DIRECTIONS: Future research on 5-fluoro-2-methyl-1H-indole-3-carboxylic acid could focus on optimizing its pharmacological properties for specific therapeutic applications. This may involve developing prodrugs or analogs with enhanced bioavailability or reduced side effects. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its biological activity and to identify potential drug targets.

In conclusion, 5-fluoro-2-methyl-1H-indole-3-carboxylic acid (CAS No. 98621-77-3) is a promising compound with diverse applications in chemistry and biology. Its unique structure and biological activity make it an attractive candidate for further research and development in pharmaceuticals and medicinal chemistry.